Cas no 2172491-23-3 (3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid)

• Product Name: 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid
• CAS No: 2172491-23-3
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6170134
• PubChem ID: 165822736
• Update Time: 2025-10-31

3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid
• 3-{N-ethyl-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]formamido}propanoic acid
• 2172491-23-3
• EN300-1560356

• Inchi： 1S/C24H23N3O5S/c1-2-27(12-11-21(28)29)22(30)20-13-25-23(33-20)26-24(31)32-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13,19H,2,11-12,14H2,1H3,(H,28,29)(H,25,26,31)
• InChI Key： UTPWEYJHULLREK-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(N(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 137Ų

Additional information on 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid

Introduction to 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic Acid (CAS No. 2172491-23-3)

3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid, identified by its CAS number 2172491-23-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex heterocyclic structure, incorporating functional groups that make it a promising candidate for various biochemical applications. The presence of a thiazole core, combined with an amide linkage and an ester moiety, positions this molecule as a versatile scaffold for drug discovery and molecular pharmacology studies.

The structural complexity of 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid arises from its multi-functionalized nature. The N-etylethylamine substituent and the fluorenylmethoxycarbonyl (Fmoc) protective group contribute to its stability and reactivity, making it suitable for further chemical modifications. These features are particularly relevant in the context of peptide synthesis and protease inhibition studies, where such structural motifs are often employed to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as an inhibitor in target-driven drug development. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in antimicrobial, antiviral, and anti-inflammatory activities. By integrating this motif with the formamido and propanoic acid functional groups, the compound exhibits a balanced profile that could be exploited for therapeutic intervention. Specifically, studies have suggested that derivatives of this class may interact with enzyme active sites through hydrogen bonding networks, thereby modulating biological pathways.

In the realm of academic research, 3-{N-ethyl-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylformamido}propanoic acid has been investigated for its potential role in addressing challenges associated with protein-protein interactions. The fluorene-based Fmoc group not only provides structural rigidity but also serves as a fluorescent probe in bioimaging applications. This dual functionality makes the compound an attractive tool for researchers studying dynamic processes within cellular environments. Furthermore, the ester linkage within its structure can be hydrolyzed under specific conditions, allowing for controlled release mechanisms—a critical consideration in drug delivery systems.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key steps include the formation of the thiazole ring, introduction of the amide bond, and attachment of the propanoic acid side chain. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and automated peptide coupling techniques, have been employed to ensure high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for both laboratory-scale investigations and potential preclinical trials.

From a medicinal chemistry perspective, the significance of this molecule cannot be overstated. Its structural features align with current trends in drug design, where targeted inhibition of specific enzymes or receptors is paramount. For instance, analogs of this compound have shown promise in inhibiting kinases and proteases implicated in cancer progression. The ability to fine-tune its pharmacophoric elements allows researchers to optimize potency while minimizing off-target effects—a cornerstone principle in modern drug development.

Moreover, the growing interest in fluorescent probes has positioned compounds like this as valuable tools in biomedical research. The fluorene moiety emits light under excitation with UV or visible light sources, enabling real-time visualization of biological processes at the molecular level. This capability is particularly useful in high-throughput screening assays (HTS) and live-cell imaging experiments, where rapid identification of bioactive molecules is essential.

The potential therapeutic applications of 3-{N-ethyl-1-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-1,3-thiazol5ylformamido}propanoic acid extend beyond oncology. Preliminary data suggest that it may exhibit neuroprotective properties by interacting with neurotransmitter receptors or modulating inflammatory pathways associated with neurodegenerative diseases. Such findings underscore the importance of exploring novel chemical entities that can address unmet medical needs through innovative mechanisms of action.

In conclusion,3-{Nethyl-l2 -({(9H-fluoren~ 9 -yI)methoxycarbonyI}arninO)-I , 3 -thiazol~ 5 -yIformamidO}propa noic acId (CAS No . 2172491 -23 - 3) represents a compelling example of how structural complexity can be leveraged to develop next-generation therapeutics . Its multifunctional design , coupled with recent advances in synthetic chemistry and biopharmaceutical research , positions it as a cornerstone compound for future drug discovery initiatives . As scientists continue to unravel its full potential , it is likely that this molecule will play an integral role in shaping the landscape of modern medicine .